Cas no 84731-68-0 (Hexanedioic acid,1,6-bis(3-cyclohexylpropyl) ester)

• Product Name: Hexanedioic acid,1,6-bis(3-cyclohexylpropyl) ester
• CAS No: 84731-68-0
• MF: C₂₄H₄₂O₄
• MW: 394.587888240814
• CID: 723804
• PubChem ID: 3020104
• Update Time: 2025-04-19

Hexanedioic acid,1,6-bis(3-cyclohexylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid,1,6-bis(3-cyclohexylpropyl) ester
• bis(3-cyclohexylpropyl) adipate
• bis(3-cyclohexylpropyl) hexanedioate
• EINECS 283-827-1
• 84731-68-0
• NS00038638
• DTXSID00233750

• Inchi： 1S/C24H42O4/c25-23(27-19-9-15-21-11-3-1-4-12-21)17-7-8-18-24(26)28-20-10-16-22-13-5-2-6-14-22/h21-22H,1-20H2
• InChI Key： LVUGJOSLIZEIRL-UHFFFAOYSA-N
• SMILES： O(C(CCCCC(=O)OCCCC1CCCCC1)=O)CCCC1CCCCC1

Computed Properties

• Exact Mass: 394.308
• Monoisotopic Mass: 394.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 481°C at 760 mmHg
• Flash Point: 229.4°C
• Refractive Index: 1.476